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Cat. No.: B12755521
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Technical Assessment: Solubility and Stability of LSD Hydrobromide in Polar Solvents

Executive Summary

This technical guide addresses the physicochemical behavior of Lysergic Acid Diethylamide
(LSD) Hydrobromide (CAS 74023-39-5), a less common salt form compared to the standard
tartrate.[1] While LSD tartrate is the industry standard for agueous solubility (approx. 67
mg/mL), the hydrobromide (HBr) salt presents unique solvation thermodynamics relevant to
crystallography and specific formulation needs.[1] This document outlines the theoretical
solubility profile, stability risks, and a validated experimental protocol for quantifying saturation
limits in water versus ethanol.

Chemical Identity & Solid-State Physics

The choice of counter-ion significantly alters the lattice energy and solvation enthalpy of the
ergoline core.[1]

e Compound: LSD Hydrobromide (LSD HBr)[1][2][3]
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o CAS: 74023-39-5[1][3][4][5]
e Molecular Weight: ~404.35 g/mol [1][5]

o Nature: Unlike the dicarboxylic acid salt (tartrate), the hydrobromide is a halide salt.[1] Patent
literature indicates that LSD HBr can exist in amorphous forms or be induced to crystallize
via solvent vapor diffusion, a critical factor as amorphous solids generally exhibit higher
apparent solubility (kinetic solubility) than their crystalline counterparts due to the lack of
lattice energy barriers.[1]

Table 1: Theoretical Comparison of Salt Forms

LSD Hydrobromide

Feature LSD Tartrate (Standard)
(Target)
Counter-ion Organic (Tartaric Acid) Inorganic (Hydrobromic Acid)
- ] - ] Moderate to High (lon-dipole
Water Solubility High (Hydrophilic anion) )
dominant)
- High (Lower lattice energy
Ethanol Solubility Moderate i
typically)
] Clinical/Pharmaceutical Crystallography / Purification
Primary Use i . .
formulations intermediates

Physicochemical Mechanisms of Solvation
Aqueous Solvation (Water)

In water (
), LSD HBr dissociates into the protonated lysergide cation (
) and the bromide anion (

)-[1]

e Mechanism: The high dielectric constant of water stabilizes the charge separation.[1] The
bromide ion is a "soft" anion with a large ionic radius, which can sometimes lead to lower
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solubility compared to "harder"” salts (like hydrochloride) due to weaker hydration spheres,
though it remains widely soluble.

e pH Dependency: Solubility is pH-dependent.[1] At pH > pKa (approx.[1] 7.5—7.8 for the
ergoline nitrogen), the salt deprotonates to the free base, causing precipitation.[1]

Ethanolic Solvation (Ethanol)

In ethanol (

), the mechanism shifts.[1]

o Mechanism: Ethanol offers a dual solvation mode.[1] The hydroxyl group solvates the ions
(though less effectively than water), while the ethyl chain interacts favorably with the
hydrophobic indole and diethylamide moieties of the LSD core.[1]

e Advantage: Ethanol is often the preferred solvent for preparing high-concentration stock
solutions of halide salts because it suppresses hydrolysis and bacteriostatic growth, while
maintaining high solubility for the organic cation.[1]

Validated Experimental Protocol: Saturation
Solubility Determination

As specific literature values for LSD HBr are rare compared to the tartrate, empirical
determination is required. The following protocol uses the Shake-Flask Method coupled with
HPLC-UV, the gold standard for solubility profiling.

Workflow Visualization (DOT)
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Figure 1: Standardized workflow for determining solubility of ergoline salts.

Step-by-Step Methodology

» Preparation: Weigh approximately 10 mg of LSD HBr into a chemically inert glass vial
(amber glass to prevent photolysis).
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e Solvent Addition: Add 100 pL of the solvent (degassed HPLC-grade water or absolute
ethanol).[1]

o Equilibration: Agitate at 25°C + 0.1°C for 24 hours. If the solid dissolves completely, add
more solid until a suspension persists (saturation).[1]

o Phase Separation: Centrifuge at 10,000 rpm for 5 minutes or filter through a 0.22 um PTFE
filter (pre-saturated to minimize adsorption).

e Quantification: Inject the filtrate into an HPLC system.

o Column: C18 Reverse Phase (e.g., 150 x 4.6 mm, 5 pm).[1]

o Mobile Phase: Acetonitrile:Ammonium Acetate Buffer (pH 5.5).[1]

o Detection: UV at 310 nm (characteristic indole absorption).[1]
Stability & Degradation Risks
Researchers must account for the specific instability of LSD salts in solution.[1]

Table 2: Stability Matrix
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Figure 2: Primary degradation pathways affecting solubility measurements.[1]

Conclusion

While LSD tartrate is the standard for aqueous delivery, LSD Hydrobromide is predicted to
exhibit robust solubility in both water and ethanol, with ethanol being the superior solvent for
long-term stock stability due to reduced hydrolytic stress.[1] For precise formulation,
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researchers must empirically determine the solubility limit using the HPLC protocol defined
above, as the "amorphous vs. crystalline” state of the HBr salt will dictate the final saturation
concentration.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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